Cas no 716316-26-6 (Benzenesulfonamide, N-cyclobutyl-2-nitro-)

Benzenesulfonamide, N-cyclobutyl-2-nitro- structure
716316-26-6 structure
Product Name:Benzenesulfonamide, N-cyclobutyl-2-nitro-
CAS No:716316-26-6
MF:C10H12N2O4S
MW:256.278281211853
CID:545279
PubChem ID:68284532
Update Time:2025-04-19

Benzenesulfonamide, N-cyclobutyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-cyclobutyl-2-nitro-
    • N-cyclobutyl-2-nitrobenzenesulfonamide
    • 716316-26-6
    • SCHEMBL12481279
    • N-Cyclobutyl-2-nitrobenzene-1-sulfonamide
    • DTXSID50738200
    • JOLGPSZHNCIGDY-UHFFFAOYSA-N
    • Inchi: 1S/C10H12N2O4S/c13-12(14)9-6-1-2-7-10(9)17(15,16)11-8-4-3-5-8/h1-2,6-8,11H,3-5H2
    • InChI Key: JOLGPSZHNCIGDY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NC1CCC1)(=O)=O

Computed Properties

  • Exact Mass: 256.05186
  • Monoisotopic Mass: 256.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 89.31
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